2-anilino-N-(2-oxopiperidin-3-yl)acetamide

• IUPAC Name: 2-anilino-N-(2-oxopiperidin-3-yl)acetamide
• InChI: InChI=1S/C13H17N3O2/c17-12(9-15-10-5-2-1-3-6-10)16-11-7-4-8-14-13(11)18/h1-3,5-6,11,15H,4,7-9H2,(H,14,18)(H,16,17)
• InChI Key: NBWZFTWPRXSFDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)NC(=O)CNC2=CC=CC=C2
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

2-anilino-N-(2-oxopiperidin-3-yl)acetamide, also known as ANPA, is a small molecule organic compound that has gained significant attention in the scientific community for its potential applications in medicinal chemistry. ANPA belongs to the class of piperidinyl ureas and has been studied extensively for its biological activities.

Mechanism of Action

The mechanism of action of 2-anilino-N-(2-oxopiperidin-3-yl)acetamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including topoisomerase II and III, and histone deacetylase. 2-anilino-N-(2-oxopiperidin-3-yl)acetamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-anilino-N-(2-oxopiperidin-3-yl)acetamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the production of pro-inflammatory cytokines. 2-anilino-N-(2-oxopiperidin-3-yl)acetamide has also been shown to inhibit the activity of topoisomerase II and III, which are enzymes involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

2-anilino-N-(2-oxopiperidin-3-yl)acetamide has several advantages for use in laboratory experiments. It is a small molecule organic compound that can be easily synthesized in high purity. 2-anilino-N-(2-oxopiperidin-3-yl)acetamide has been shown to exhibit a wide range of biological activities, making it a versatile molecule for use in various assays. However, one of the limitations of 2-anilino-N-(2-oxopiperidin-3-yl)acetamide is its low solubility in water, which can limit its use in certain assays.

Future Directions

There are several future directions for research on 2-anilino-N-(2-oxopiperidin-3-yl)acetamide. One area of interest is the development of 2-anilino-N-(2-oxopiperidin-3-yl)acetamide derivatives with improved solubility and potency. Another area of interest is the study of the mechanism of action of 2-anilino-N-(2-oxopiperidin-3-yl)acetamide, which could lead to the development of novel therapeutic agents. Additionally, the potential applications of 2-anilino-N-(2-oxopiperidin-3-yl)acetamide in the treatment of viral infections and neurodegenerative diseases warrant further investigation.

Synthesis Methods

2-anilino-N-(2-oxopiperidin-3-yl)acetamide can be synthesized using various methods, including the reaction of 2-aminoaniline with 3-acetyl-2-oxopiperidine in the presence of a catalyst. The reaction yields 2-anilino-N-(2-oxopiperidin-3-yl)acetamide in good yields and high purity. Other methods, such as the reaction of 2-anilinophenylacetic acid with 2-oxopiperidine, have also been reported.

Scientific Research Applications

2-anilino-N-(2-oxopiperidin-3-yl)acetamide has been widely studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. 2-anilino-N-(2-oxopiperidin-3-yl)acetamide has been shown to inhibit the growth of cancer cells and induce cell death in various cancer cell lines. It has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.